N-cyclopentyl-2-[4-oxo-6-[(4-phenylpiperazin-1-yl)methyl]pyran-3-yl]oxyacetamide

• IUPAC Name: N-cyclopentyl-2-[4-oxo-6-[(4-phenylpiperazin-1-yl)methyl]pyran-3-yl]oxyacetamide
• InChI: InChI=1S/C23H29N3O4/c27-21-14-20(15-25-10-12-26(13-11-25)19-8-2-1-3-9-19)29-16-22(21)30-17-23(28)24-18-6-4-5-7-18/h1-3,8-9,14,16,18H,4-7,10-13,15,17H2,(H,24,28)
• InChI Key: YNFJTAGXVOJZOC-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)COC2=COC(=CC2=O)CN3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C23H29N3O4
• Molecular Weight: 411.5 g/mol
• CAS No.: 898456-48-9

Description

N-cyclopentyl-2-[4-oxo-6-[(4-phenylpiperazin-1-yl)methyl]pyran-3-yl]oxyacetamide is a useful research compound. Its molecular formula is C23H29N3O4 and its molecular weight is 411.502. The purity is usually 95%.
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Scientific Research Applications

Neuroprotection and Enzyme Inhibition

Pyrano[3,2-c]chromene derivatives, including compounds similar to N-cyclopentyl-2-[4-oxo-6-[(4-phenylpiperazin-1-yl)methyl]pyran-3-yl]oxyacetamide, have been synthesized and evaluated for their neuroprotective effects and enzyme inhibitory activities. Specifically, these compounds have shown significant inhibitory activity against acetylcholinesterase (AChE) and moderate activity against butylcholinesterase (BuChE), enzymes implicated in neurodegenerative diseases like Alzheimer's. One compound, in particular, demonstrated the highest AChE inhibitory activity with an IC50 value of 1.12µM. Additionally, these derivatives exhibited notable neuroprotective effects against oxidative stress induced by H2O2 in PC12 cells, suggesting their potential in treating neurodegenerative conditions (Sameem et al., 2017).

Antioxidant, Analgesic, and Anti-inflammatory Properties

Another area of application for compounds related to this compound is in the development of treatments with antioxidant, analgesic, and anti-inflammatory properties. Research has identified certain derivatives that exhibit noticeable DPPH radical scavenging activity, along with analgesic and anti-inflammatory effects in vivo. These findings underscore the potential of these compounds in managing pain and inflammation, further expanding their therapeutic utility (Nayak et al., 2014).

Anticancer and Antimicrobial Applications

Additionally, certain derivatives have been evaluated for their anticancer and antimicrobial activities, showing promise in these areas as well. For instance, some novel thiazole, pyridone, pyrazole, chromene, and hydrazone derivatives bearing a biologically active sulfonamide moiety demonstrated promising results against various bacterial and fungal strains. This highlights the versatility of these compounds in addressing a range of pathogenic threats, pointing to their potential in developing new antimicrobial agents (Darwish et al., 2014).